Cas no 66154-66-3 (2-(Methylsulfonyl)nicotinonitrile)

• Product Name: 2-(Methylsulfonyl)nicotinonitrile
• CAS No: 66154-66-3
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD16622788
• CID: 1079492
• PubChem ID: 12466162
• Update Time: 2025-06-08

2-(Methylsulfonyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)nicotinonitrile
• 2-methanesulfonyl-nicotinonitrile
• AG-L-24017
• CTK5C3580
• DE-0725
• SBB089906
• 2-methylsulfonylpyridine-3-carbonitrile
• CS-0081758
• 2-(Methanesulfonyl)pyridine-3-carbonitrile
• MFCD16622788
• D74415
• J-506479
• 2-methanesulfonylpyridine-3-carbonitrile
• AKOS006336791
• 3-cyano-2-methanesulfonylpyridine
• 66154-66-3
• DTXSID10499365

• MDL： MFCD16622788
• Inchi： 1S/C7H6N2O2S/c1-12(10,11)7-6(5-8)3-2-4-9-7/h2-4H,1H3
• InChI Key： TTZWLHQGFXCTSS-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C#N)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 182.01508
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 70.82

2-(Methylsulfonyl)nicotinonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-(Methylsulfonyl)nicotinonitrile

2-(Methylsulfonyl)nicotinonitrile (CAS No. 66154-66-3): A Comprehensive Overview

2-(Methylsulfonyl)nicotinonitrile (CAS No. 66154-66-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MSNN, is characterized by its unique chemical structure, which includes a nitrile group and a methylsulfonyl moiety attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 2-(Methylsulfonyl)nicotinonitrile is represented by the formula C₈H₇N₃O₂S. The presence of the nitrile group (CN) and the sulfonyl group (SO₂) contributes to its reactivity and stability, which are crucial for its use in synthetic chemistry and drug development. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, further enhances the compound's pharmacological potential.

In recent years, 2-(Methylsulfonyl)nicotinonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for treating various diseases. Research has shown that MSNN exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory effects of 2-(Methylsulfonyl)nicotinonitrile. The researchers found that MSNN effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that MSNN could be developed into a novel anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(Methylsulfonyl)nicotinonitrile has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that MSNN exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression, making it a potential candidate for developing new anticancer drugs.

The synthetic route to 2-(Methylsulfonyl)nicotinonitrile involves several well-established chemical transformations. One common method involves the reaction of 2-chloronicotinonitrile with sodium methanesulfinate in an appropriate solvent, followed by acidification to yield the desired product. This synthetic approach is highly reproducible and scalable, making it suitable for industrial production.

The physical properties of 2-(Methylsulfonyl)nicotinonitrile, such as its melting point, solubility, and stability, have been well-characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is moderately soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are important considerations for its use in pharmaceutical formulations.

In terms of safety and handling, 2-(Methylsulfonyl)nicotinonitrile should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The potential applications of 2-(Methylsulfonyl)nicotinonitrile extend beyond medicinal chemistry. It has also been explored as an intermediate in the synthesis of other valuable compounds. For example, MSNN can serve as a building block for constructing more complex molecules with diverse biological activities. This versatility makes it an attractive target for synthetic chemists and pharmaceutical researchers alike.

In conclusion, 2-(Methylsulfonyl)nicotinonitrile (CAS No. 66154-66-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological properties make it an important molecule for advancing our understanding of disease mechanisms and developing new therapeutic agents. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, MSNN is likely to remain a focal point in the fields of medicinal chemistry and pharmaceutical science.